![molecular formula C14H20N2O3S B5882190 N-cyclohexyl-2-[(methylsulfonyl)amino]benzamide](/img/structure/B5882190.png)
N-cyclohexyl-2-[(methylsulfonyl)amino]benzamide
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Overview
Description
N-cyclohexyl-2-[(methylsulfonyl)amino]benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is known for its ability to modulate certain biological pathways, making it a promising tool for investigating the underlying mechanisms of various diseases and disorders. In
Mechanism of Action
The mechanism of action of N-cyclohexyl-2-[(methylsulfonyl)amino]benzamide is not fully understood, but it is believed to involve the modulation of specific signaling pathways in cells. This compound has been shown to inhibit the activity of certain enzymes, such as protein kinases, which play a key role in cellular signaling. By inhibiting these enzymes, this compound can alter the activity of downstream signaling pathways, leading to changes in cellular behavior.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, depending on the specific research application. In cancer research, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. In neurobiology, this compound has been shown to modulate the release of certain neurotransmitters, such as dopamine and serotonin. In immunology, this compound has been shown to modulate the activity of immune cells, such as T cells and B cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-cyclohexyl-2-[(methylsulfonyl)amino]benzamide in lab experiments is its ability to selectively modulate specific signaling pathways. This allows researchers to investigate the underlying mechanisms of various diseases and disorders in a targeted and precise manner. However, one limitation of using this compound is its potential toxicity. This compound has been shown to have cytotoxic effects on certain cell types, which could limit its use in certain research applications.
Future Directions
There are several future directions for research involving N-cyclohexyl-2-[(methylsulfonyl)amino]benzamide. One area of research is the development of more selective and potent analogs of this compound, which could have improved efficacy and reduced toxicity. Another area of research is the investigation of the role of specific signaling pathways in various diseases and disorders, using this compound as a tool. Additionally, this compound could have potential therapeutic applications in the treatment of cancer, neurodegenerative diseases, and autoimmune diseases, which could be explored in future research.
Synthesis Methods
N-cyclohexyl-2-[(methylsulfonyl)amino]benzamide can be synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis typically involves the reaction of 2-aminobenzamide with cyclohexyl isocyanate, followed by the addition of methylsulfonyl chloride. The resulting product is then purified through various methods, such as column chromatography or recrystallization.
Scientific Research Applications
N-cyclohexyl-2-[(methylsulfonyl)amino]benzamide has been used in a variety of scientific research applications, including cancer research, neurobiology, and immunology. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways. In neurobiology, this compound has been used to study the role of certain neurotransmitters in the brain. In immunology, this compound has been shown to modulate the activity of immune cells, which could have implications for the treatment of autoimmune diseases.
properties
IUPAC Name |
N-cyclohexyl-2-(methanesulfonamido)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3S/c1-20(18,19)16-13-10-6-5-9-12(13)14(17)15-11-7-3-2-4-8-11/h5-6,9-11,16H,2-4,7-8H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUVLKOKKXWRHSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=CC=C1C(=O)NC2CCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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